N-(4-{[(4-chlorophenoxy)acetyl]amino}-2-methoxyphenyl)-2-thiophenecarboxamide

• Molecular Formula: C20H17ClN2O4S
• Molecular Weight: 416.9 g/mol
• IUPAC Name: N-[4-[[2-(4-chlorophenoxy)acetyl]amino]-2-methoxyphenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H17ClN2O4S/c1-26-17-11-14(6-9-16(17)23-20(25)18-3-2-10-28-18)22-19(24)12-27-15-7-4-13(21)5-8-15/h2-11H,12H2,1H3,(H,22,24)(H,23,25)
• InChI Key: RUVNFUKJQNOCHE-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)NC(=O)COC2=CC=C(C=C2)Cl)NC(=O)C3=CC=CS3

Description

N-(4-{[(4-chlorophenoxy)acetyl]amino}-2-methoxyphenyl)-2-thiophenecarboxamide, commonly known as CTCE-9908, is a novel small molecule inhibitor that has been extensively studied for its potential as an anticancer agent. This compound has shown promising results in preclinical studies and has the potential to become a valuable addition to the arsenal of drugs used in cancer therapy.

Mechanism of Action

The exact mechanism of action of CTCE-9908 is not fully understood. However, it is believed that this compound inhibits the activity of a protein called heat shock protein 90 (HSP90), which is involved in the folding and stabilization of many proteins that are essential for cancer cell survival. By inhibiting HSP90, CTCE-9908 disrupts multiple signaling pathways that are critical for cancer cell growth and survival.
Biochemical and Physiological Effects:
CTCE-9908 has been shown to have several biochemical and physiological effects. In addition to inhibiting HSP90, this compound also inhibits the activity of other proteins that are involved in cancer cell growth and survival, including AKT, ERK, and STAT3. CTCE-9908 has also been shown to induce the expression of genes that are involved in apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the advantages of CTCE-9908 is that it has shown efficacy against a wide range of cancer cell lines, making it a promising candidate for further development as an anticancer agent. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its efficacy in clinical trials.

Future Directions

There are several future directions for research on CTCE-9908. One area of research is to further elucidate the compound's mechanism of action, which could lead to the development of more effective anticancer agents. Another area of research is to investigate the potential of CTCE-9908 in combination with other anticancer agents, which could lead to improved treatment outcomes for cancer patients. Finally, further preclinical and clinical studies are needed to determine the safety and efficacy of CTCE-9908 in humans.

Synthesis Methods

The synthesis of CTCE-9908 involves a multi-step process that begins with the reaction of 4-chlorophenol with acetyl chloride to form 4-chloroacetophenone. The resulting compound is then reacted with 2-methoxyaniline to form 4-(2-methoxyphenyl)-1-phenyl-1-butanone. This intermediate product is then reacted with thiophene-2-carboxylic acid to form CTCE-9908.

Scientific Research Applications

CTCE-9908 has been extensively studied for its potential as an anticancer agent. Preclinical studies have shown that this compound inhibits the growth of a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer cells. CTCE-9908 has also been shown to induce apoptosis, or programmed cell death, in cancer cells.